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For Immediate Release

This technical guide provides a comprehensive overview of the physicochemical properties of

Erythrinasinate B, a cinnamate ester isolated from the Erythrina genus. This document is

intended for researchers, scientists, and drug development professionals interested in the

scientific underpinnings of this natural compound.

Introduction
Erythrinasinate B belongs to a class of compounds known as cinnamates, which are esters of

cinnamic acid. It is a natural product isolated from the stem bark of several species of the

Erythrina plant, a genus known for its rich diversity of bioactive secondary metabolites. This

guide summarizes the available data on the physicochemical characteristics of

Erythrinasinate B, provides insights into its isolation, and discusses its known biological

activities.

Physicochemical Properties
Erythrinasinate B is structurally identified as an ester of a hydroxylated and methoxylated

cinnamic acid with a long-chain alcohol. While the complete physicochemical profile is still

under full elucidation, key data has been compiled from available literature. The primary

challenge in fully characterizing Erythrinasinate B lies in distinguishing it from its close

analogue, Erythrinasinate A, both of which were first reported in a seminal 1986 study by
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Fomum et al. One of these esters is identified as n-octacosanyl-3-hydroxy-4-methoxy

cinnamate.

Table 1: Physicochemical Properties of n-Octacosanyl-3-hydroxy-4-methoxy cinnamate

(Erythrinasinate A or B)

Property Value Source

Molecular Formula C₃₈H₆₆O₄ Calculated

Molecular Weight 586.94 g/mol Calculated

IUPAC Name
Octacosyl (2E)-3-(3-hydroxy-4-

methoxyphenyl)prop-2-enoate
Fomum et al., 1986

Note: The definitive assignment of this structure to Erythrinasinate B versus Erythrinasinate A

is pending access to the full original publication.

Experimental Protocols
Isolation of Erythrinasinate B
The foundational method for the isolation of Erythrinasinate B from Erythrina species was

described by Fomum and colleagues in 1986. While the detailed protocol from the original

publication is not widely available, a general workflow can be inferred from common

phytochemical practice and related studies on Erythrina constituents.

The process typically involves the extraction of the dried and powdered plant material (stem

bark) with organic solvents of increasing polarity. This is followed by chromatographic

separation to isolate the individual compounds.
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Dried & Powdered
Erythrina Stem Bark

Solvent Extraction
(e.g., Hexane, Dichloromethane,

Methanol)

Filtration & Concentration

Crude Extract

Column Chromatography
(Silica Gel)

Elution with Solvent Gradient
(Increasing Polarity)

Fraction Collection

TLC Analysis of Fractions

Pooling of Similar Fractions

Further Purification
(e.g., Preparative TLC, Recrystallization)

Isolated Erythrinasinate B
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Discovery & Isolation
(from Erythrina sp.)

Physicochemical
Characterization

(Spectroscopy, etc.)

Biological Screening
(e.g., Antimicrobial Assays)

Mechanism of Action Studies
(Signaling Pathways)

Lead Optimization
(SAR Studies)

Preclinical Studies
(In vivo models) Clinical Trials
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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